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Abstract
This document provides detailed application notes and protocols concerning the use of

triethylamine picrate in the production of dyes and pigments. Triethylamine picrate, formed

from the reaction of triethylamine and picric acid, is a yellow crystalline salt. While picric acid

itself has historical use as a dye, the application of its triethylamine salt is less documented in

industrial dye production. These notes are based on the known chemical properties of its

constituent parts and provide a framework for its synthesis and potential application in

coloration.

Introduction
Picric acid (2,4,6-trinitrophenol) was one of the earliest synthetic dyes, imparting a yellow color

to substrates like silk and wool.[1][2] Its salts, known as picrates, are also colored, typically

exhibiting shades of yellow, orange, or red.[3] Triethylamine is a versatile organic base

frequently utilized as a catalyst and acid scavenger in the synthesis of a wide range of dyes

and pigments.[4][5][6]

The reaction of the acidic picric acid with the basic triethylamine yields triethylammonium

picrate.[7] This salt is a yellow crystalline solid.[7] Although not commonly listed as a

commercial dye, its properties suggest potential for use in specialized dyeing applications or as
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a pigment. This document outlines the synthesis of triethylammonium picrate and a

hypothetical protocol for its application as a dye.

Data Presentation
Quantitative data for triethylamine picrate specifically as a commercial dye is not available in

the reviewed literature. The table below summarizes the key properties of its precursor

molecules.

Compound
Chemical
Formula

Molar Mass (
g/mol )

Appearance
Relevant
Properties

Triethylamine C₆H₁₅N 101.19 Colorless liquid
Organic base,

catalyst.[8]

Picric Acid C₆H₃N₃O₇ 229.11 Yellow solid

Acidic, explosive

when dry,

historical yellow

dye.[1]

Triethylammoniu

m Picrate
C₁₂H₁₈N₄O₇ 330.29

Yellow crystalline

solid
Amine salt.[7]

Experimental Protocols
Protocol for the Synthesis of Triethylammonium Picrate
This protocol details the laboratory synthesis of triethylammonium picrate.

Materials:

Picric acid (wetted with >10% water for safety)

Triethylamine

Ethanol (95%)

Magnetic stirrer
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Beakers

Vacuum filtration apparatus (Buchner funnel, filter flask)

Filter paper

Procedure:

Dissolve Picric Acid: In a fume hood, dissolve 2.29 g (0.01 mol) of picric acid in 100 mL of

95% ethanol in a 250 mL beaker with stirring.

Add Triethylamine: Slowly add 1.40 mL (1.01 g, 0.01 mol) of triethylamine to the picric acid

solution while stirring.

Precipitation: A yellow precipitate of triethylammonium picrate will form immediately.

Continue stirring for 15 minutes to ensure the reaction is complete.

Isolation: Collect the yellow crystals by vacuum filtration.

Washing: Wash the crystals on the filter paper with two 20 mL portions of cold 95% ethanol.

Drying: Air-dry the crystals on the filter paper or in a desiccator. Avoid oven drying due to the

potential thermal sensitivity of picrates.

Protocol for Dyeing Silk with Triethylammonium Picrate
(Hypothetical)
This protocol describes a potential method for applying triethylammonium picrate as a dye to

silk fabric, based on general procedures for acid dyes.[9][10]

Materials:

Triethylammonium picrate

Silk swatch (pre-wetted)

Distilled water
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Acetic acid (optional, for pH adjustment)

Dye bath (beaker)

Heating mantle or hot plate

Thermometer

Glass stirring rod

Procedure:

Prepare Dye Bath: Create a 0.5% (w/w) dye solution based on the weight of the fabric (owf).

For a 10 g silk swatch, dissolve 0.05 g of triethylammonium picrate in 200 mL of distilled

water in a beaker.

pH Adjustment (Optional): For acid dyes, a slightly acidic pH can improve dye uptake. If

necessary, add a few drops of acetic acid to adjust the pH of the dye bath to around 5-6.

Dyeing:

Introduce the pre-wetted silk swatch to the dye bath.

Gradually heat the dye bath to 80-90°C, stirring gently to ensure even dyeing.

Maintain this temperature for 45-60 minutes.

Rinsing: After dyeing, remove the silk swatch and rinse it under cold running water until the

water is clear.

Drying: Gently squeeze out excess water and allow the fabric to air dry.

Visualizations
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Synthesis of Triethylammonium Picrate

Dyeing Protocol (Hypothetical)

Step 1: Dissolution Dissolve Picric Acid in Ethanol Step 2: Reaction Add Triethylamine to solution Step 3: Isolation Filter and wash the precipitate Step 4: Product Air-dry yellow crystals

Step 1: Preparation Create aqueous dye bath Step 2: Dyeing Immerse silk and heat Step 3: Finishing Rinse and air-dry fabric

Click to download full resolution via product page

Caption: Experimental workflows for synthesis and dyeing.

Picric Acid (Acid)

Triethylammonium Picrate (Salt)

Triethylamine (Base)

Application as Dye/Pigment

Click to download full resolution via product page

Caption: Logical relationship of components and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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